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Compound of Interest

Compound Name: H-Glu-Ser-Leu-Phe-OH
CAS No.: 286471-35-0
Cat. No.: B1448978
Get Quote
. J

Executive Summary & ldentity

H-Glu-Ser-Leu-Phe-OH is a synthetic tetrapeptide comprised of Glutamic acid, Serine,
Leucine, and Phenylalanine. Its sequence contains a distinct amphiphilic character,
transitioning from a hydrophilic/acidic N-terminus to a hydrophobic/aromatic C-terminus. This
structural motif is highly characteristic of Angiotensin-Converting Enzyme (ACE) inhibitors
derived from food protein hydrolysates.

Sequence: Glutamyl-Seryl-Leucyl-Phenylalanine[1]

Code: ESLF

CAS Registry Number: 286471-35-0[2]

Molecular Formula:

Molecular Weight: ~494.54 g/mol
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o Key Pharmacophore: C-terminal -Leu-Phe (Critical for hydrophobic pocket binding in
proteases/receptors).

Structural Characterization & Physicochemical
Profile[3]

The biological activity of ESLF is dictated by its side-chain properties. The transition from
charged to hydrophobic residues creates a "polarized” molecule effective at interface
interactions.

Table 1: Residue-Specific Physicochemical
Contributions
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Residue Position

Property

SAR Contribution

Glu (E) N-Terminus

Acidic, Hydrophilic

Provides water
solubility; potential for
Zinc (

) chelation in
metalloprotease active

sites.

Ser (S) Position 2

Polar, Uncharged

Acts as a flexible
spacer; Hydroxyl
group (-OH) allows for
H-bonding with

receptor backbones.

Leu (L) Position 3

Hydrophobic, Aliphatic

Critical for
hydrophobic
interaction; fits into the

or

subsites of target

enzymes (e.g., ACE).

Phe (F) C-Terminus

Aromatic,

Hydrophobic

The "Anchor"

Residue.

stacking interactions;
dominant factor in
binding affinity to
hydrophobic pockets.

Stability & Solubility[3]

« |soelectric Point (pl): ~3.8. At physiological pH (7.4), the peptide is net negative (Glu side

chain

and C-term

are deprotonated; N-term
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IS protonated).

e Solubility: High in agueous buffers (pH > 4.0) due to the Glutamic Acid residue.

o Degradation: Susceptible to Pepsin (cleaves C-terminal to Phe/Leu) and Chymotrypsin
(cleaves C-terminal to Phe).

Biological Activity & Mechanism of Action
Primary Mechanism: ACE Inhibition
(Hypothetical/Analogous)

The sequence -Leu-Phe-OH is a well-documented pharmacophore for inhibiting Angiotensin-
Converting Enzyme (ACE), a key regulator of blood pressure.

o Mechanism: ACE prefers substrates/inhibitors with hydrophobic C-terminal residues (Pro,
Phe, Tyr).

e ESLF Interaction:
o The C-terminal Phe binds to the

subsite of ACE via hydrophobic/aromatic interactions.

o The penultimate Leu aligns with the

subsite.

o The N-terminal Glu may interact with the Zinc ion (

) in the ACE active site, stabilizing the inhibitory complex.

Secondary Mechanism: Immunomodulation

Peptides containing Glu-Ser motifs are often observed in cytokine receptors or as degradation
products of Casein (Casomorphin analogs). While ESLF is not a classic opioid peptide (lacking
the N-terminal Tyr), it may function as a weak antagonist or modulator in chemotactic pathways
due to the Leu-Phe motif, which resembles the chemotactic peptide f-Met-Leu-Phe (fMLP).
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Structure-Activity Relationship (SAR) Analysis

The SAR of ESLF can be mapped by systematically modifying residues to observe shifts in
binding affinity or stability.

Alanine Scanning (Theoretical Impact)
e Glul

Ala: Loss of solubility and potential Zinc chelation. Likely decreased activity if electrostatic
clamping is required.

e Ser2

Ala: Minimal impact on binding, but may alter backbone flexibility.

e Leu3

Ala: Significant loss of activity. The bulky isobutyl side chain is essential for hydrophobic fit.

e Phe4

Ala:Abolishment of activity. The aromatic ring is the primary anchor for the target
receptor/enzyme.

Terminal Modifications

o N-Acetylation: Caps the positive charge. Increases lipophilicity and stability against
aminopeptidases. Often increases potency for intracellular targets.

o C-Amidation: Removes the negative charge. May reduce potency for ACE inhibition (which
requires a free carboxylate for Zinc coordination) but increase potency for receptor binding
(GPCRs).

Cyclization

Cyclizing ESLF (Head-to-Tail) would constrain the conformation.

o Effect: Likely reduces susceptibility to proteolysis. However, the rigid structure might prevent
the "induced fit" required for the C-terminal Phe to enter deep hydrophobic pockets.
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Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (Fmoc-SPPS)

Objective: Synthesize high-purity H-Glu-Ser-Leu-Phe-OH.
e Resin Loading: Use Wang Resin pre-loaded with Fmoc-Phe-OH (0.5-0.8 mmol/g).

o Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min) to remove Fmoc group.
Wash with DMF/DCM.

o Coupling (lterative):

[¢]

Activate next amino acid (Fmoc-Leu-OH, Fmoc-Ser(tBu)-OH, Fmoc-Glu(OtBu)-OH).

[e]

Reagents: HBTU (4 eq), HOBt (4 eq), DIPEA (8 eq).

o

Reaction time: 45-60 min at room temperature.

[¢]

Note: Use side-chain protected Ser(tBu) and Glu(OtBu) to prevent side reactions.
o Cleavage:

o Reagent: TFA/TIS/H20 (95:2.5:2.5).

o Time: 2-3 hours.

o Precipitate in cold Diethyl Ether.
 Purification:

o RP-HPLC (C18 column).

o Gradient: 5% to 60% Acetonitrile in water (+0.1% TFA).

o Target Mass:

Da.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1448978/docs?utm_src=pdf-body#technical-guide-h-glu-ser-leu-phe-oh-eslf-structure-activity-relationship
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol B: In Vitro ACE Inhibition Assay

Objective: Determine the

of ESLF.

e Substrate: Hippuryl-His-Leu (HHL).
e Enzyme: Rabbit Lung ACE.

» Reaction:

o Mix 50 pL Enzyme + 50 pL ESLF (serial dilutions) + 150 uL HHL (5 mM in Borate buffer,
pH 8.3).

o Incubate at 37°C for 30 mins.
e Termination: Add 250 pL 1M HCI.

o Extraction: Add 1.5 mL Ethyl Acetate (extracts the product Hippuric Acid). Vortex and
centrifuge.

o Quantification: Evaporate organic layer, resolubilize in water, measure Absorbance at 228
nm.

e Calculation: % Inhibition =

Visualization of SAR Logic

The following diagram illustrates the functional roles of each residue in the ESLF sequence
within a biological context.
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Figure 1: Functional mapping of the ESLF tetrapeptide residues to their biological roles.[3][4][5]
[61[7]

References

e Chemsrc. (2024). H-Glu-Ser-Leu-Phe-OH Chemical Properties and CAS 286471-35-0.[2]
Retrieved from [Link]

o FitzGerald, R. J., & Meisel, H. (2000). Milk protein-derived peptide inhibitors of angiotensin-I-
converting enzyme. British Journal of Nutrition. (Contextual grounding for Leu-Phe C-term
activity).

o Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. |. The Synthesis of a Tetrapeptide.
Journal of the American Chemical Society.

e Cushman, D. W., & Cheung, H. S. (1971). Spectrophotometric assay and properties of the
angiotensin-converting enzyme of rabbit lung. Biochemical Pharmacology. (Standard
protocol for ACE assay).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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